Cas no 1214343-96-0 (2-hydroxy-2-4-methyl-3-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-hydroxy-2-4-methyl-3-(trifluoromethyl)phenylacetic acid
• CAS No: 1214343-96-0
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD18399891
• CID: 4791542
• PubChem ID: 129961226
• Update Time: 2025-10-28

2-hydroxy-2-4-methyl-3-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(trifluoromethyl)mandelic acid
• 2-hydroxy-2-4-methyl-3-(trifluoromethyl)phenylacetic acid

• MDL： MFCD18399891
• Inchi： 1S/C10H9F3O3/c1-5-2-3-6(8(14)9(15)16)4-7(5)10(11,12)13/h2-4,8,14H,1H3,(H,15,16)
• InChI Key： QNTJESZFLQAUFD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C)C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5

Additional information on 2-hydroxy-2-4-methyl-3-(trifluoromethyl)phenylacetic acid

Research Brief on 2-Hydroxy-2-[4-methyl-3-(trifluoromethyl)phenyl]acetic Acid (CAS: 1214343-96-0)

The compound 2-hydroxy-2-[4-methyl-3-(trifluoromethyl)phenyl]acetic acid (CAS: 1214343-96-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and hydroxyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential as a building block for more complex drug molecules.

One of the key areas of interest is the role of this compound in the inhibition of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-hydroxy-2-[4-methyl-3-(trifluoromethyl)phenyl]acetic acid acts as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study highlighted the compound's high selectivity for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent research has explored the compound's utility in oncology. A preclinical study conducted by researchers at the National Cancer Institute (NCI) revealed that derivatives of 2-hydroxy-2-[4-methyl-3-(trifluoromethyl)phenyl]acetic acid exhibit promising antitumor activity against certain types of cancer cells, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of cellular redox balance, leading to apoptosis in malignant cells.

The synthesis of this compound has also been a focal point of recent investigations. A 2024 paper in Organic Letters detailed an optimized synthetic route that improves yield and scalability while minimizing the use of hazardous reagents. This advancement is particularly significant for industrial applications, as it addresses previous challenges related to the compound's commercial production.

Despite these promising developments, challenges remain in the clinical translation of 2-hydroxy-2-[4-methyl-3-(trifluoromethyl)phenyl]acetic acid. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, prompting ongoing research into prodrug formulations and novel delivery systems. Additionally, further toxicological assessments are needed to fully evaluate its safety profile.

In conclusion, 2-hydroxy-2-[4-methyl-3-(trifluoromethyl)phenyl]acetic acid represents a versatile and pharmacologically active molecule with potential applications in inflammation and cancer therapy. Continued research into its mechanisms of action, synthetic optimization, and formulation strategies will be crucial for realizing its full therapeutic potential.